Cas no 863308-31-0 (tert-butyl (2E)-3-(2,4,5-trimethoxyphenyl)prop-2-enoate)

• Product Name: tert-butyl (2E)-3-(2,4,5-trimethoxyphenyl)prop-2-enoate
• CAS No: 863308-31-0
• MF: C₁₆H₂₂O₅
• MW: 294.342885494232
• CID: 5611064
• PubChem ID: 70789313
• Update Time: 2025-06-23

tert-butyl (2E)-3-(2,4,5-trimethoxyphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• EN300-844747
• tert-butyl (2E)-3-(2,4,5-trimethoxyphenyl)prop-2-enoate
• (E)-tert-Butyl 3-(2,4,5-trimethoxyphenyl)acrylate
• 863308-31-0

• Inchi： 1S/C16H22O5/c1-16(2,3)21-15(17)8-7-11-9-13(19-5)14(20-6)10-12(11)18-4/h7-10H,1-6H3/b8-7+
• InChI Key： ARRVOBNCOYXDRA-BQYQJAHWSA-N
• SMILES： O(C(/C=C/C1C=C(C(=CC=1OC)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.14672380g/mol
• Monoisotopic Mass: 294.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on tert-butyl (2E)-3-(2,4,5-trimethoxyphenyl)prop-2-enoate

tert-butyl (2E)-3-(2,4,5-trimethoxyphenyl)prop-2-enoate: A Comprehensive Overview

CAS No. 863308-31-0, commonly referred to as tert-butyl (2E)-3-(2,4,5-trimethoxyphenyl)prop-2-enoate, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a tert-butyl group attached to a propenoate moiety substituted with a 2,4,5-trimethoxyphenyl ring. The (2E) configuration indicates the geometric isomerism of the double bond in the propenoate group, which plays a crucial role in determining its physical and chemical properties.

The synthesis of tert-butyl (2E)-3-(2,4,5-trimethoxyphenyl)prop-2-enoate has been extensively studied in recent years. Researchers have explored various methodologies to optimize the synthesis process, focusing on improving yield and purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing the desired carbon-carbon bonds. Additionally, advancements in stereocontrol techniques have enabled the selective formation of the (2E) isomer, which is often preferred due to its superior properties in applications such as polymerization and drug delivery systems.

The structural features of this compound make it highly versatile for a wide range of applications. In the realm of polymer science, tert-butyl (2E)-3-(2,4,5-trimethoxyphenyl)prop-2-enoate has been utilized as a monomer for synthesizing functional polymers with tailored properties. For instance, its ability to undergo controlled radical polymerization has led to the development of materials with adjustable mechanical strength and thermal stability. These polymers find applications in areas such as biomedical devices and high-performance coatings.

In recent studies, the compound has also gained attention for its potential in organic electronics. The presence of electron-donating groups like methoxy substituents on the phenyl ring enhances its electronic properties, making it a promising candidate for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Researchers have demonstrated that incorporating tert-butyl (2E)-3-(2,4,5-trimethoxyphenyl)prop-2-enoate into conjugated systems can significantly improve charge transport characteristics and device performance.

Beyond its material applications, this compound has shown potential in biological systems. Preliminary studies suggest that it may exhibit bioactivity against certain enzymes or cellular pathways. For example, investigations into its interaction with protein kinases have revealed promising results that warrant further exploration in drug discovery efforts. The tert-butyl group and the substituted phenyl ring are believed to contribute to its bioavailability and selectivity.

The environmental impact of tert-butyl (2E)-3-(2,4,5-trimethoxyphenyl)prop-2-enoate has also been a topic of recent research. Studies on its biodegradation pathways indicate that under specific conditions, such as aerobic microbial degradation or photolytic processes under UV light exposure, the compound can be effectively broken down into less harmful byproducts. This information is crucial for assessing its safety profile and ensuring sustainable practices during large-scale production and application.

In summary,CAS No. 863308-31-0, or tert-butyl (2E)-3-(2,4,5-trimethoxyphenyl)prop-2-enoate, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure not only enables innovative solutions in materials science but also opens avenues for advancements in organic electronics and biotechnology. As research continues to uncover new insights into its properties and potential uses,CAS No 863308 31 0 remains at the forefront of cutting-edge scientific exploration.